Cas no 109084-73-3 (Hexanoic acid,6-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]-6-oxo-)

Hexanoic acid,6-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]-6-oxo- structure
109084-73-3 structure
Product name:Hexanoic acid,6-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]-6-oxo-
CAS No:109084-73-3
MF:C17H21N3O4
MW:331.36634
CID:229428
PubChem ID:45266903

Hexanoic acid,6-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]-6-oxo- Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,6-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]-6-oxo-
    • Phenaz
    • CHEBI:59041
    • N-antipyrinyladipamic acid
    • 6-[(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)amino]-6-oxohexanoic acid
    • Q27126410
    • AKOS026761709
    • 109084-73-3
    • Epitope ID:124937
    • 4-(5-carboxypentanamido)antipyrine
    • Inchi: InChI=1S/C17H21N3O4/c1-12-16(18-14(21)10-6-7-11-15(22)23)17(24)20(19(12)2)13-8-4-3-5-9-13/h3-5,8-9H,6-7,10-11H2,1-2H3,(H,18,21)(H,22,23)
    • InChI Key: WQYHBTLOMGJLGK-UHFFFAOYSA-N
    • SMILES: OC(CCCCC(NC1=C(C)N(C)N(C2=CC=CC=C2)C1=O)=O)=O

Computed Properties

  • Exact Mass: 331.15333
  • Monoisotopic Mass: 331.15320616g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 538
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 90Ų
  • XLogP3: 0.1

Experimental Properties

  • PSA: 89.95

Hexanoic acid,6-[(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)amino]-6-oxo- Related Literature

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